Cas no 1252436-79-5 (Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate)

Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its functionalized triazole core and ester-protected carboxyl group. The presence of both a cyano group and a 1,2,4-triazole moiety enhances its reactivity, making it suitable for constructing heterocyclic compounds and pharmaceutical scaffolds. The tert-butyl ester group offers stability under various conditions while allowing selective deprotection when needed. This compound is commonly employed in medicinal chemistry and agrochemical research due to its ability to participate in nucleophilic substitutions and cyclization reactions. Its well-defined structure ensures reproducibility in synthetic applications, making it a reliable building block for complex molecule synthesis.
Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate structure
1252436-79-5 structure
Product Name:Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate
CAS No:1252436-79-5
MF:C9H12N4O2
MW:208.21718120575
MDL:MFCD17897139
CID:4777318
Update Time:2026-02-27

Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate
    • (3-Cyano-[1,2,4]triazol-1-yl)-acetic acid tert-butyl ester
    • SB32232
    • Z228465284
    • Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate
    • MDL: MFCD17897139
    • Inchi: 1S/C9H12N4O2/c1-9(2,3)15-8(14)5-13-6-11-7(4-10)12-13/h6H,5H2,1-3H3
    • InChI Key: KTBNWIIKLLMJLF-UHFFFAOYSA-N
    • SMILES: O(C(CN1C=NC(C#N)=N1)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 288
  • XLogP3: 1.1
  • Topological Polar Surface Area: 80.8

Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate Pricemore >>

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Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate Related Literature

Additional information on Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate

Comprehensive Overview of Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1252436-79-5)

Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1252436-79-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative is characterized by its unique cyano and ester functional groups, which contribute to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antifungal agents.

The compound's molecular structure features a tert-butyl ester moiety, which enhances its stability and solubility in organic solvents. This property makes it an ideal candidate for multistep synthesis in medicinal chemistry. Recent studies highlight its role in the design of heterocyclic compounds, a class of molecules frequently investigated for their bioactive properties. Given the rising demand for small-molecule therapeutics, Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate is poised to play a pivotal role in addressing challenges like drug resistance and target selectivity.

From an industrial perspective, the compound's CAS No. 1252436-79-5 serves as a critical identifier for regulatory and procurement purposes. Its synthesis typically involves nucleophilic substitution reactions, with yields optimized through catalytic methods. Innovations in green chemistry have further refined its production, aligning with global trends toward sustainable manufacturing. Companies specializing in fine chemicals often list this compound in catalogs targeting high-value intermediates.

In the context of user search trends, queries such as "1,2,4-triazole derivatives applications" and "tert-butyl ester synthesis" reflect growing interest in this chemical space. Additionally, forums frequently discuss its potential in crop protection formulations, linking to broader conversations about agrochemical innovation. By integrating these keywords, this overview aims to address both academic and industrial audiences seeking actionable insights.

Quality control protocols for Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate emphasize HPLC purity and spectroscopic validation (e.g., NMR, MS). These measures ensure compliance with Good Laboratory Practice (GLP) standards, a recurring topic in research compliance searches. As the compound gains traction, its patent landscape is also evolving, with filings highlighting novel formulation strategies.

Looking ahead, the intersection of computational chemistry and high-throughput screening could unlock further applications for this molecule. Its adaptability in click chemistry reactions positions it as a candidate for bioconjugation studies—a hot topic in biopharmaceutical circles. By maintaining a focus on SEO-optimized terminology like "triazole-based scaffolds" and "ester functionalization," this content aligns with current search intent while preserving technical rigor.

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